Cas no 60465-16-9 (Piperidine-1-carboxylic acid (3-bromophenyl)-amide)

• Product Name: Piperidine-1-carboxylic acid (3-bromophenyl)-amide
• CAS No: 60465-16-9
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• CID: 1620508
• PubChem ID: 3361446
• Update Time: 2025-11-02

Piperidine-1-carboxylic acid (3-bromophenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-(3-bromophenyl)-
• N-(3-bromophenyl)piperidine-1-carboxamide
• 60465-16-9
• Piperidine-1-carboxylic acid (3-bromophenyl)-amide
• AB00028854-01
• Piperidine-1-carboxylic acid (3-bromo-phenyl)-amide
• A1-07707

• Inchi： 1S/C12H15BrN2O/c13-10-5-4-6-11(9-10)14-12(16)15-7-2-1-3-8-15/h4-6,9H,1-3,7-8H2,(H,14,16)
• InChI Key： KBONEZFRFNOEGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 282.03685
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Piperidine-1-carboxylic acid (3-bromophenyl)-amide

Recent Advances in the Study of Piperidine-1-carboxylic acid (3-bromophenyl)-amide (CAS: 60465-16-9)

Piperidine-1-carboxylic acid (3-bromophenyl)-amide (CAS: 60465-16-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and bromophenyl substituent, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for modulating biological targets, particularly in the context of neurological disorders and cancer therapeutics.

Recent research has focused on elucidating the pharmacological properties and mechanisms of action of Piperidine-1-carboxylic acid (3-bromophenyl)-amide. Studies have demonstrated its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits inhibitory activity against a subset of tyrosine kinases, suggesting its potential as a lead compound for cancer therapy.

In addition to its kinase inhibitory properties, Piperidine-1-carboxylic acid (3-bromophenyl)-amide has been investigated for its neuroprotective effects. A preclinical study conducted in 2022 highlighted its ability to mitigate oxidative stress and inflammation in neuronal cells, which are key pathological features of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings underscore the compound's versatility and its potential for repurposing in multiple therapeutic areas.

The synthesis and optimization of Piperidine-1-carboxylic acid (3-bromophenyl)-amide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as reported in a 2023 article in Organic Process Research & Development. These improvements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising developments, challenges remain in the translational application of Piperidine-1-carboxylic acid (3-bromophenyl)-amide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research directions may include structural modifications to enhance its drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, Piperidine-1-carboxylic acid (3-bromophenyl)-amide (CAS: 60465-16-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted pharmacological profile and recent advancements in synthesis and characterization position it as a valuable tool for drug discovery. Continued investigation into its mechanisms and therapeutic potential will likely yield significant contributions to the field.